Cas no 898788-04-0 ( )
structure
Product Name:
CAS No:898788-04-0
MF:C12H8F6O3
MW:314.18054485321
CID:878469
PubChem ID:24726880
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,5-DITRIFLUOROMETHYLPHENYL)-4-OXOBUTYRIC ACID
- 4-[3,5-Bis(trifluoromethyl)phenyl]-4-oxobutanoic acid
- 4-(3,5-Ditrifluoromethylphenyl)-4-oxobutyricacid
- 898788-04-0
- MFCD01311603
- AKOS016022477
- DTXSID90645267
-
-
- MDL： MFCD01311603
- Inchi： 1S/C12H8F6O3/c13-11(14,15)7-3-6(9(19)1-2-10(20)21)4-8(5-7)12(16,17)18/h3-5H,1-2H2,(H,20,21)
- InChI Key： IKUWPJFEZLVXPR-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(F)(F)F)C=C(C(CCC(=O)O)=O)C=1)(F)F
Computed Properties
- Exact Mass: 314.03776309g/mol
- Monoisotopic Mass: 314.03776309g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 54.4Ų
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207099-1g |
4-(3,5-Ditrifluoromethylphenyl)-4-oxobutyric acid |
898788-04-0 | 97% | 1g |
￡424.00 | 2022-03-01 | |
| Fluorochem | 207099-2g |
4-(3,5-Ditrifluoromethylphenyl)-4-oxobutyric acid |
898788-04-0 | 97% | 2g |
￡716.00 | 2022-03-01 | |
| Fluorochem | 207099-5g |
4-(3,5-Ditrifluoromethylphenyl)-4-oxobutyric acid |
898788-04-0 | 97% | 5g |
￡1753.00 | 2022-03-01 | |
| A2B Chem LLC | AX51771-1g |
4-(3,5-Ditrifluoromethylphenyl)-4-oxobutyric acid |
898788-04-0 | 97% | 1g |
$516.00 | 2024-04-19 | |
| A2B Chem LLC | AX51771-2g |
4-(3,5-Ditrifluoromethylphenyl)-4-oxobutyric acid |
898788-04-0 | 97% | 2g |
$839.00 | 2024-04-19 | |
| A2B Chem LLC | AX51771-5g |
4-(3,5-Ditrifluoromethylphenyl)-4-oxobutyric acid |
898788-04-0 | 97% | 5g |
$1989.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649495-1g |
4-(3,5-Bis(trifluoromethyl)phenyl)-4-oxobutanoic acid |
898788-04-0 | 98% | 1g |
￥5250.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649495-2g |
4-(3,5-Bis(trifluoromethyl)phenyl)-4-oxobutanoic acid |
898788-04-0 | 98% | 2g |
￥8854.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649495-5g |
4-(3,5-Bis(trifluoromethyl)phenyl)-4-oxobutanoic acid |
898788-04-0 | 98% | 5g |
￥25042.00 | 2024-04-26 |
Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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